N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide
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Overview
Description
Benzo[d]thiazol derivatives are heterocyclic aromatic hydrocarbons containing phenyl and thiazole rings, as well as sulfur and nitrogen atoms in their structures . They have been synthesized and investigated for their potential antidepressant and anticonvulsant effects .
Synthesis Analysis
A series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl) ethylamino] benzamides and N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-morpholino) ethylamino] benzamides derivatives were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The structure of these compounds was analyzed based on IR, 1H, 13C NMR, and mass spectral data .Chemical Reactions Analysis
The intermediate compounds substituted N-(Benzo[d]thiazol-2-yl)-2-(phenylamino) benzamides were treated with 1-(2-chloro ethyl) piperidine hydrochloride to yield the final derivatives .Scientific Research Applications
Potential Antitumor Applications
The compound N-(3-methylbenzo[d]thiazol-2(3H)-ylidene)-5-nitrofuran-2-carboxamide might be structurally related to or exhibit similar biological activities as imidazole derivatives. Imidazole derivatives, including benzimidazole, have been studied for their antitumor activity, with some compounds advancing to preclinical testing stages. These structures are of interest both for the development of new antitumor drugs and for the synthesis of compounds with diverse biological properties (Iradyan et al., 2009).
Broad Spectrum Antimicrobial Properties
Compounds structurally related to nitrofurans, such as nitazoxanide, demonstrate a wide spectrum of antimicrobial properties, including activity against various types of Gram-positive and Gram-negative bacteria, parasites, and certain viruses. This suggests that this compound could potentially have broad-spectrum antimicrobial applications (Bharti et al., 2021).
Potential Antioxidant and Anti-inflammatory Activities
Benzofused thiazole derivatives have shown promising antioxidant and anti-inflammatory activities in vitro. As this compound contains a thiazole moiety, it may also possess similar activities. Studies on benzofused thiazole derivatives indicate significant anti-inflammatory activity compared to standard references, and potential antioxidant activity against reactive species (Raut et al., 2020).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
N-(3-methyl-1,3-benzothiazol-2-ylidene)-5-nitrofuran-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9N3O4S/c1-15-8-4-2-3-5-10(8)21-13(15)14-12(17)9-6-7-11(20-9)16(18)19/h2-7H,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RTMPNWWZBLFQAO-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2SC1=NC(=O)C3=CC=C(O3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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